{4-[(Z)-{(2E)-2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]-2-methoxyphenoxy}acetic acid

• Molecular Formula: C23H24N2O6S
• Molecular Weight: 456.5 g/mol
• IUPAC Name: 2-[4-[(Z)-[2-(4-ethoxyphenyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetic acid
• InChI: InChI=1S/C23H24N2O6S/c1-4-25-22(28)20(32-23(25)24-16-7-9-17(10-8-16)30-5-2)13-15-6-11-18(19(12-15)29-3)31-14-21(26)27/h6-13H,4-5,14H2,1-3H3,(H,26,27)/b20-13-,24-23?
• InChI Key: BLIBGBYZIDSJAD-KHSCPFDSSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC(=O)O)OC)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)OCC

Description

{4-[(Z)-{(2E)-2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]-2-methoxyphenoxy}acetic acid is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of {4-[(Z)-{(2E)-2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]-2-methoxyphenoxy}acetic acid is not fully understood. However, it is believed to exert its biological effects by inhibiting enzymes involved in cancer cell proliferation and microbial growth.
Biochemical and Physiological Effects:
Studies have shown that {4-[(Z)-{(2E)-2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]-2-methoxyphenoxy}acetic acid has potential biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and certain strains of bacteria. It has also been shown to have potential neuroprotective effects in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using {4-[(Z)-{(2E)-2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]-2-methoxyphenoxy}acetic acid in lab experiments is its potential anticancer and antimicrobial activities. However, one limitation is that its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of {4-[(Z)-{(2E)-2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]-2-methoxyphenoxy}acetic acid. One direction is to further investigate its mechanism of action and potential use as a diagnostic tool for Alzheimer's disease. Another direction is to explore its potential use in combination with other compounds for enhanced anticancer and antimicrobial activities. Additionally, further studies may be needed to assess its safety and toxicity in vivo.
In conclusion, {4-[(Z)-{(2E)-2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]-2-methoxyphenoxy}acetic acid is a chemical compound with potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis method of {4-[(Z)-{(2E)-2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]-2-methoxyphenoxy}acetic acid involves the reaction of 4-[(2-methoxyphenoxy)acetyl]thiosemicarbazide with ethyl 4-bromoacetate in the presence of potassium carbonate. The reaction mixture is then heated and stirred for several hours, resulting in the formation of the target compound.

Scientific Research Applications

{4-[(Z)-{(2E)-2-[(4-ethoxyphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl]-2-methoxyphenoxy}acetic acid has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential anticancer and antimicrobial activities. It has also been investigated for its potential use as a diagnostic tool for Alzheimer's disease.